Cas no 2354460-56-1 (tert-butyl N-(2-acetylphenyl)-N-methylcarbamate)

• Product Name: tert-butyl N-(2-acetylphenyl)-N-methylcarbamate
• CAS No: 2354460-56-1
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 5854544
• PubChem ID: 165943695
• Update Time: 2025-11-01

tert-butyl N-(2-acetylphenyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2354460-56-1
• EN300-28278505
• tert-butyl N-(2-acetylphenyl)-N-methylcarbamate

• Inchi： 1S/C14H19NO3/c1-10(16)11-8-6-7-9-12(11)15(5)13(17)18-14(2,3)4/h6-9H,1-5H3
• InChI Key： YEQSIMCWHBGYAM-UHFFFAOYSA-N
• SMILES： O(C(N(C)C1C=CC=CC=1C(C)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-(2-acetylphenyl)-N-methylcarbamate

tert-butyl N-(2-acetylphenyl)-N-methylcarbamate: A Comprehensive Overview

tert-butyl N-(2-acetylphenyl)-N-methylcarbamate, also known by its CAS number 2354460-56-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in the development of advanced materials, drug delivery systems, and as a precursor for other valuable chemical compounds.

The structure of tert-butyl N-(2-acetylphenyl)-N-methylcarbamate consists of a tert-butyl group attached to a carbamate moiety, which is further connected to an N-methyl group and a 2-acetylphenyl substituent. This combination of functional groups imparts the compound with versatile reactivity and stability. The tert-butyl group, known for its steric hindrance, plays a crucial role in modulating the compound's physical properties, such as solubility and melting point. Meanwhile, the carbamate group contributes to hydrogen bonding capabilities, making it suitable for applications in polymer chemistry and drug delivery.

Recent research has focused on the synthesis and characterization of tert-butyl N-(2-acetylphenyl)-N-methylcarbamate. Scientists have explored various synthetic pathways to optimize its production, including nucleophilic substitution reactions and coupling reactions. These studies have demonstrated that the compound can be synthesized with high yields under mild reaction conditions, making it a practical choice for large-scale production.

In terms of applications, tert-butyl N-(2-acetylphenyl)-N-methylcarbamate has shown promise in the field of materials science. Its ability to form stable polymers has led to its use in the development of biodegradable plastics and eco-friendly packaging materials. Additionally, the compound has been investigated as a potential precursor for pharmaceutical agents. Its unique structure allows for further functionalization, enabling the creation of bioactive molecules with tailored therapeutic properties.

The environmental impact of tert-butyl N-(2-acetylphenyl)-N-methylcarbamate has also been a topic of recent research. Studies have shown that the compound exhibits low toxicity and biodegradability under controlled conditions, making it a safer alternative to traditional chemical compounds in certain applications. However, further research is needed to fully understand its long-term environmental effects and ensure sustainable practices in its production and use.

In conclusion, tert-butyl N-(2-acetylphenyl)-N-methylcarbamate, with its CAS number 2354460-56-1, represents a versatile compound with diverse applications across multiple industries. Its unique chemical structure and favorable properties make it an attractive candidate for ongoing research and development efforts. As advancements in synthetic methodologies and application studies continue, this compound is expected to play an increasingly important role in shaping future innovations in chemistry and materials science.